Cas no 60758-85-2 (3-METHOXY-4-PROPOXYBENZONITRILE)

• Product Name: 3-METHOXY-4-PROPOXYBENZONITRILE
• CAS No: 60758-85-2
• Molecular Formula: C₁₁H₁₃NO₂
• Molecular Weight: 191.22642
• MDL: MFCD02256111
• CID: 843823
• PubChem ID: 2080953

3-METHOXY-4-PROPOXYBENZONITRILE Properties

Names and Identifiers

• 3-METHOXY-4-PROPOXYBENZONITRILE
• 3-methoxy-4-propoxybenzenecarbonitrile
• AC1M0P9E
• AC1Q2YC2
• CTK5B2199
• MolPort-000-492-395
• SBB028809
• SureCN523551
• 3-methoxy-4-propoxybenzonitrile
• SCHEMBL523551
• AKOS000198599
• CS-0230058
• Z54604504
• J-512766
• 60758-85-2
• DTXSID40366475
• 3-methoxy-4-propoxy-benzonitrile
• EN300-10210
• G76070

• MDL： MFCD02256111
• InChIKey： VRNBLRQKNKJNQJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H13NO2/c1-3-6-14-10-5-4-9(8-12)7-11(10)13-2/h4-5,7H,3,6H2,1-2H3
• SMILES： CCCOC1=C(C=C(C=C1)C#N)OC

Computed Properties

• Exact Mass: 191.09469
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 191.094628657g/mol
• Heavy Atom Count: 14
• Complexity: 209
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• PSA: 42.25